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Compound of Interest

Compound Name: 5,7-Dibromo-3-methylindole

Cat. No.: B13703473

Get Quote

Executive Summary
5,7-Dibromo-3-methylindole (CAS: 1360951-68-3) is a lipophilic trisubstituted indole

derivative primarily utilized as a synthetic intermediate in the development of marine natural

product analogs (e.g., meridianins) and kinase inhibitors.[1]

Its physicochemical profile is dominated by the electron-withdrawing and lipophilic nature of the

two bromine atoms at positions 5 and 7, combined with the 3-methyl group. This substitution

pattern significantly reduces aqueous solubility compared to the parent indole, necessitating

the use of organic co-solvents (DMSO, DCM) or lipid-based formulations for biological assays.

This guide details the compound's solubility limits, experimental protocols for dissolution, and

validated formulation strategies.

Physicochemical Profile
Understanding the molecular drivers of solubility is critical for accurate formulation. The

presence of halogens increases the partition coefficient (LogP), shifting the molecule towards

Class II/IV of the Biopharmaceutics Classification System (BCS) (Low Solubility).
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Property Data / Value Note

Molecular Formula

C

H

Br

N

Molecular Weight 288.97 g/mol
High bromine mass

contribution.

Appearance Colorless Solid Crystalline form.

Melting Point 73.7 – 79.9 °C
Validated experimental range

[1].

LogP (Predicted) ~4.3
Highly lipophilic (Skatole ~2.6

+ 2xBr).

H-Bond Donors 1 Indole NH.

H-Bond Acceptors 0 Lacks strong acceptors.

Solubility Data
The following data aggregates experimental observations from synthesis protocols [1] and

standard solubility behavior of dibromo-indole analogs.

Solvent Compatibility Table
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Solvent Solubility Rating Estimated Conc. Application

Dichloromethane

(DCM)
High > 100 mg/mL

Synthesis extraction;

Stock preparation.

Chloroform (CDCl

)
High > 50 mg/mL NMR Spectroscopy.

Ethyl Acetate (EtOAc) High > 50 mg/mL
Purification; Liquid-

Liquid Extraction.

DMSO High > 25 mg/mL
Primary solvent for

biological assays.

Methanol (MeOH) Moderate 1–10 mg/mL
Soluble with heating;

limited at RT.

Hexanes Low < 1 mg/mL

Used as anti-solvent

in chromatography

(9:1 Hex:EtOAc).

Water (pH 7.4) Insoluble < 0.01 mg/mL
Requires

surfactant/co-solvent.

Mechanistic Insight
The 5,7-dibromo substitution pattern creates a hydrophobic shield around the indole core.

While the N-H moiety remains a hydrogen bond donor, the bulky bromine atoms at positions 5

and 7 disrupt the crystal lattice energy enough to allow solubility in moderate polarity organics

(DCM, EtOAc) but prevent hydration by water molecules.

Synthesis Context: In reported protocols, the compound is synthesized in a MeOH/H

O suspension and requires heating to 50°C for reaction progress, confirming its poor
solubility in aqueous-alcoholic mixtures at room temperature [1].

Experimental Protocols
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Protocol A: Preparation of 10 mM Stock Solution
(DMSO)
Objective: Create a stable stock solution for biological dilution.

Weighing: Weigh 2.89 mg of 5,7-Dibromo-3-methylindole into a sterile 1.5 mL amber

microcentrifuge tube (protect from light).

Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide), ACS grade or

higher.

Dissolution: Vortex vigorously for 30 seconds.

Checkpoint: If solid persists, sonicate in a water bath at 35°C for 5 minutes.

Storage: Aliquot into 100 µL volumes to avoid freeze-thaw cycles. Store at -20°C.

Stability: Stable for >3 months at -20°C.

Protocol B: Kinetic Solubility Determination (Shake-
Flask)
Objective: Empirically determine maximum solubility in a specific buffer (e.g., PBS).

Preparation: Place excess solid (~2 mg) into a glass vial containing 1 mL of PBS (pH 7.4).

Agitation: Shake at 300 rpm at 25°C for 24 hours.

Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

Quantification: Analyze the supernatant via HPLC-UV (280 nm) against a standard curve

prepared in Acetonitrile/Water.

Formulation Strategies & Workflow
For in vivo or cellular applications where DMSO toxicity is a concern, alternative formulations

are required.
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Formulation Decision Matrix
Cell Culture: Use DMSO stock (final concentration < 0.5% v/v).

In Vivo (IP/IV): Use 10% DMSO / 40% PEG400 / 50% Saline.

Oral Delivery: Use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) complexation.

Visualization: Solubility & Purification Workflow
The following diagram illustrates the solubility-based logic used during the isolation and

purification of the compound, highlighting its phase preference.
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Crude Reaction Mixture
(MeOH / H2O Suspension)

Liquid-Liquid Extraction
(Add DCM or EtOAc)

 Low Solubility in MeOH/H2O

Phase Separation

Organic Phase (DCM)
Contains 5,7-Dibromo-3-methylindole

 Preferential Partitioning

Aqueous Phase
Contains Salts/Catalyst

Evaporation -> Crude Solid

Flash Chromatography
(Hexanes : EtOAc 9:1)

Pure Compound
(Colorless Solid, mp 74-80°C)

 Elutes in 10% Polar Solvent

Click to download full resolution via product page

Caption: Solubility-driven isolation workflow showing partitioning into organic phases

(DCM/EtOAc) and purification via polarity gradient.

Visualization: Solvent Selection Guide
A decision tree for selecting the appropriate solvent system based on the intended application.
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Intended Application

Structural Analysis
(NMR)

Biological Assay
(In Vitro)

Synthesis/Extraction

CDCl3 or DMSO-d6 High Solubility

DMSO Stock (10-20mM)

DCM or EtOAc High Solubility

Dilute into Media
(Max 0.5% DMSO)

 Aqueous Dispersion

Click to download full resolution via product page

Caption: Solvent selection logic based on experimental requirements (Analysis vs. Biology vs.

Chemistry).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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